Cas no 1424-48-2 (2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-)
![2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- structure](https://ossimg.kuujia.com/scimg/1500/1424-48-2x500.png)
1424-48-2 structure
Product Name:2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
- 3-(4-methylphenyl)sulfonylprop-2-enenitrile
- 2-Propenenitrile, 3-((4-methylphenyl)sulfonyl)-
- 3-((4-Methylphenyl)sulfonyl)-2-propenenitrile
- 3-(4-Tolylsulfonyl)acrylonitrile
- 3-(p-Toluenesulfonyl)acrylonitrile
- 3-(p-Tolylsulfonyl)acrylonitrile
- Acrylonitrile, 3-(p-tolylsulfonyl)- (7CI,8CI)
- Caswell No. 859A
- CP 15749-3
- EPA Pesticide Chemical Code 459200
- KBio2_003105
- DTXSID3041459
- IFLab1_000040
- HMS3651H10
- Q27164032
- C10H9NO2S
- KBio3_000973
- NS00121077
- HMS3674K09
- 3-(4-methylphenyl)sulfonyl-2-propenenitrile
- KBio2_005673
- Acrylonitrile, 3-(p-tolylsulfonyl)-
- KBio2_000537
- Oprea1_624859
- Bio2_000909
- KBioGR_000537
- KBio3_000974
- 1424-48-2
- KBioSS_000537
- ?-(cyanovinyl)-p-tolylsulfone
- Bio2_000429
-
- Inchi： 1S/C10H9NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h2-6,8H,1H3
- InChI Key： DOEWDSDBFRHVAP-UHFFFAOYSA-N
- SMILES： S(C=CC#N)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 66.3A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.237
- Boiling Point: 397.6°C at 760 mmHg
- Flash Point: 194.3°C
- Refractive Index: 1.557
- PSA: 57.93
2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1424-48-2 (2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-) Related Products
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